![molecular formula C21H24N2O2S B2717564 3-(2,5-dimethylphenyl)-10-ethoxy-2-methyl-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocine-4(3H)-thione CAS No. 1019149-97-3](/img/structure/B2717564.png)
3-(2,5-dimethylphenyl)-10-ethoxy-2-methyl-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocine-4(3H)-thione
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Overview
Description
Synthesis Analysis
The synthesis of an organic compound involves a series of chemical reactions that transform starting materials into the desired product. The analysis of the synthesis process includes understanding the reaction mechanisms, the conditions required for the reactions, and the yield of the product .Molecular Structure Analysis
The molecular structure of a compound is determined using various spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and X-ray crystallography .Chemical Reactions Analysis
This involves studying the reactions that the compound can undergo. The type of reactions a compound can participate in is largely determined by its functional groups .Physical And Chemical Properties Analysis
This includes studying properties like melting point, boiling point, solubility, stability, etc. These properties can be determined through various experimental techniques .Scientific Research Applications
Synthesis and Structural Analysis
Alkylation and Oxidation Studies : Research into the chemical reactivity of related compounds, such as 6,7-Dihydro-6-methyl-5H-dibenzo[b,g][1,5]thiazocine, demonstrates the potential for selective oxidation reactions. These studies provide insights into the structural features and reactivity of complex organic molecules, potentially offering pathways to novel derivatives with unique properties (Ohkata, Takee, & Akiba, 1985).
Crystal Structure Analysis : The crystal structure and Hirshfeld surface analysis of related compounds like 5,11-methanobenzo[g][1,2,4]triazolo[1,5-c][1,3,5]oxadiazocine derivatives have been explored. Such studies are crucial for understanding the intermolecular interactions and structural characteristics that could influence the chemical and physical properties of these molecules (Gumus et al., 2019).
Chemical Reactivity and Applications
Antimicrobial and Anti-Proliferative Activities : Compounds related to the specified chemical structure have been investigated for their potential biological activities. For instance, derivatives of 1,3,4-oxadiazole have been synthesized and assessed for their antimicrobial and anti-proliferative effects, showcasing the potential of such compounds in medicinal chemistry and drug development (Al-Wahaibi et al., 2021).
Electronic Structure and Molecular Orbital Calculations : The synthesis and electronic structure analysis of new aryl- and alkyl-substituted 1,3,4-oxadiazole-2-thione derivatives reveal insights into electron delocalization and tautomeric equilibria. Such studies are foundational for designing molecules with specific electronic properties, applicable in materials science and pharmaceuticals (Aydogan, Turgut, Ocal, & Erdem, 2002).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
10-(2,5-dimethylphenyl)-6-ethoxy-9-methyl-8-oxa-10,12-diazatricyclo[7.3.1.02,7]trideca-2(7),3,5-triene-11-thione |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N2O2S/c1-5-24-18-8-6-7-15-16-12-21(4,25-19(15)18)23(20(26)22-16)17-11-13(2)9-10-14(17)3/h6-11,16H,5,12H2,1-4H3,(H,22,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJQAVGJRZNJVRO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC2=C1OC3(CC2NC(=S)N3C4=C(C=CC(=C4)C)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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